Cas no 142713-66-4 (Propanamide,2-bromo-N-(1,1-dimethylethyl)-)

• Product Name: Propanamide,2-bromo-N-(1,1-dimethylethyl)-
• CAS No: 142713-66-4
• MF: C₇H₁₄BrNO
• MW: 208.096161365509
• CID: 208317
• PubChem ID: 154557
• Update Time: 2025-04-19

Propanamide,2-bromo-N-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Propanamide,2-bromo-N-(1,1-dimethylethyl)-
• 2-Bromo-N-(2-methyl-2-propanyl)propanamide
• 2-bromo-N-tert-butylpropanamide
• CCRIS 5670
• 2-Bromo-N-tert-butylpropanimidic acid
• BB 0217175
• DTXSID60931609
• UNII-R4306Y6Z29
• LS-11758
• 2-Bromo-N-(1,1-dimethylethyl)propanamide
• MFCD02752263
• 142713-66-4
• 94318-80-6
• AKOS017390849
• 2-Bromo-N-tert-butylpropanamide, (+/-)-
• 2-Bromo-N-(tert-butyl)propanamide
• Propanamide, 2-bromo-N-(1,1-dimethylethyl)-
• (+/-)-N-TERT-BUTYL-2-BROMOPROPIONAMIDE
• AKOS000100100
• SCHEMBL7946781
• (+/-)-2-bromo-N-tert-butylpropanamide
• PROPANAMIDE, 2-BROMO-N-(1,1-DIMETHYLETHYL)-, (+/-)-
• Q27287774
• R4306Y6Z29
• CS-0325684
• 2-BROMO-N-TERT-BUTYLPROPANAMIDE, (RS)-

• Inchi： 1S/C7H14BrNO/c1-5(8)6(10)9-7(2,3)4/h5H,1-4H3,(H,9,10)
• InChI Key： ASGVEEBOYNWWJR-UHFFFAOYSA-N
• SMILES： BrC(C)C(NC(C)(C)C)=O

Computed Properties

• Exact Mass: 207.02592
• Monoisotopic Mass: 207.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.271
• Boiling Point: 274.5°Cat760mmHg
• Flash Point: 119.8°C
• Refractive Index: 1.471
• PSA: 29.1